4-cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one
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Overview
Description
The compound 4-cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one is a heterocyclic molecule that has been studied for its potential in various pharmacological applications. It is part of a broader class of isoxazolopyridazinone derivatives that have been synthesized and evaluated for their biological activities, including as aldose reductase inhibitors and anti-inflammatory agents .
Synthesis Analysis
The synthesis of isoxazolopyridazinone derivatives involves several key steps, including cycloaddition reactions, condensations with hydrazine, and 1,3-dipolar cycloadditions. For instance, the cycloaddition of pyridine N-imine with alkynyl heterocycles has been shown to be an effective method for generating pyridazinone derivatives . Additionally, the reductive cleavage of isoxazolo[3,4-d]pyridazinones has been used as a synthetic approach to obtain various functionalized pyridazinones .
Molecular Structure Analysis
The molecular structure of isoxazolopyridazinone derivatives has been elucidated using various spectroscopic techniques, including IR, NMR, and LC-MS, as well as X-ray diffraction (XRD) . Density functional theory (DFT) calculations and Hirshfeld surface analysis have been employed to understand the intermolecular interactions and the crystal packing of these compounds .
Chemical Reactions Analysis
Isoxazolopyridazinone derivatives undergo various chemical reactions that are crucial for their biological activity. For example, the lateral metalation of isoxazolo[3,4-d]pyridazinones has been explored to develop selective positive modulators of metabotropic glutamate receptors . The reductive cleavage of the isoxazole ring is another reaction that has been used to generate pyridazinone derivatives with different functional groups .
Physical and Chemical Properties Analysis
The physical and chemical properties of isoxazolopyridazinone derivatives are influenced by their molecular structure. The presence of electron-withdrawing or electron-donating substituents can affect their reactivity and interaction with biological targets . The HOMO-LUMO energy gap and global reactivity descriptors have been determined to predict the chemical stability and reactivity of these compounds . Additionally, the compounds' solubility, lipophilicity, and potential for oral bioavailability are important factors in their pharmacological profile .
Mechanism of Action
Mode of Action
The mode of action of 4-cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one involves the exploitation of the 1,3-dipolar nature of N-arylsydnones . The compound is formed from hydrazones of 3-aryl-4-acetylsydnones via the Vilsmeier–Haack strategy . This involves a facile intramolecular nucleophilic addition followed by CO2 elimination under reflux or upon microwave irradiation .
Biochemical Pathways
The formation of the compound involves the vilsmeier–haack strategy, which is a well-known method for formylation and acylation of activated aromatic compounds .
Action Environment
The formation of the compound involves conditions such as reflux or microwave irradiation , suggesting that the compound’s synthesis and potentially its action may be influenced by specific environmental conditions.
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-cyclopropyl-6H-[1,2]oxazolo[3,4-d]pyridazin-7-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c12-8-7-5(3-13-11-7)6(9-10-8)4-1-2-4/h3-4H,1-2H2,(H,10,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIAHTBIMJZUYTO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NNC(=O)C3=NOC=C23 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601237840 |
Source
|
Record name | 4-Cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601237840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one | |
CAS RN |
952182-94-4 |
Source
|
Record name | 4-Cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=952182-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Cyclopropylisoxazolo[3,4-d]pyridazin-7(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601237840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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